Cas no 1194-00-9 (2-Isocyanato-tetrahydro-pyran)

• Product Name: 2-Isocyanato-tetrahydro-pyran
• CAS No: 1194-00-9
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD00040466
• CID: 170106
• PubChem ID: 102576
• Update Time: 2025-10-29

2-Isocyanato-tetrahydro-pyran Chemical and Physical Properties

Names and Identifiers

• Dimethyl glutarate
• Glutaric acid dimethyl ester
• 2-isocyanatooxane
• Tetrahydro-2-isocyanato-2H-pyran
• 2-isocyanatotetrahydro-2H-pyran
• 1194-00-9
• DTXSID30922948
• VXVWIRKAABQIGS-UHFFFAOYSA-N
• NS00041926
• 2H-Pyran, tetrahydro-2-isocyanato-
• EN300-274207
• SCHEMBL1779496
• BAA19400
• EINECS 214-783-3
• tetrahydro-2-pyranyl isocyanate
• AKOS011494497
• 2-Isocyanato-tetrahydro-pyran

• MDL： MFCD00040466
• Inchi： 1S/C6H9NO2/c8-5-7-6-3-1-2-4-9-6/h6H,1-4H2
• InChI Key： VXVWIRKAABQIGS-UHFFFAOYSA-N
• SMILES： O1CCCCC1N=C=O

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Density: 1.16
• Boiling Point: 185.5°Cat760mmHg
• Flash Point: 79.1°C
• Refractive Index: 1.517
• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-Isocyanato-tetrahydro-pyran

Professional Introduction to 2-Isocyanato-tetrahydro-pyran (CAS No. 1194-00-9)

2-Isocyanato-tetrahydro-pyran, with the chemical formula C₈H₁₂O₂ and CAS number 1194-00-9, is a versatile intermediate in organic synthesis and pharmaceutical development. This compound belongs to the class of isocyanates, characterized by the presence of a highly reactive isocyanate group (-N=C=O). Its unique structural features make it a valuable building block in the synthesis of polymers, agrochemicals, and pharmaceuticals. The tetrahydropyran ring provides steric and electronic properties that influence its reactivity and applications, making it a subject of significant interest in modern chemical research.

The isocyanato-tetrahydro-pyran moiety is particularly noteworthy for its ability to participate in a wide range of chemical reactions, including nucleophilic addition, cycloadditions, and polymerization processes. These reactions are fundamental to the development of novel materials and bioactive compounds. Recent advancements in synthetic chemistry have highlighted the utility of this compound in constructing complex molecular architectures, which are essential for drug discovery and material science applications.

In the realm of pharmaceutical research, 2-Isocyanato-tetrahydro-pyran has been explored as a precursor for the synthesis of biologically active molecules. Its reactivity allows for the facile introduction of functional groups, enabling the creation of derivatives with tailored pharmacological properties. For instance, researchers have utilized this compound to develop novel heterocyclic scaffolds that exhibit promising antimicrobial and anti-inflammatory activities. The integration of tetrahydropyran into drug candidates has shown potential in improving solubility and bioavailability, key factors in pharmaceutical design.

One of the most intriguing aspects of CAS No. 1194-00-9 is its role in polymer chemistry. Isocyanates are well-known for their ability to form polyurethanes through reaction with polyols. The incorporation of tetrahydropyran into these polymers can enhance thermal stability and mechanical strength, making them suitable for high-performance applications. Recent studies have demonstrated the use of this compound in creating shape-memory materials and self-healing polymers, which are at the forefront of advanced material science research.

The synthesis of 2-Isocyanato-tetrahydro-pyran involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include the phosgene-mediated conversion of tetrahydropyran derivatives or the reaction of epoxides with phosgene or carbodiimides. Advances in green chemistry have led to the exploration of alternative reagents that minimize hazardous byproducts, aligning with sustainable manufacturing practices.

Applications beyond pharmaceuticals and polymers include its use as a ligand in catalytic systems. The isocyanato-tetrahydro-pyran group can coordinate with transition metals, facilitating various organic transformations such as cross-coupling reactions and hydrogenations. These catalytic applications are crucial for industrial processes that require efficient and selective reactions.

Recent research has also delved into the computational modeling of CAS No. 1194-00-9, aiming to predict its behavior in different chemical environments. Molecular dynamics simulations have provided insights into its interaction with biological targets, aiding in rational drug design. Additionally, machine learning algorithms have been employed to identify optimal synthetic pathways, reducing experimental trial-and-error and accelerating discovery.

The future prospects of 2-Isocyanato-tetrahydro-pyran are vast, with ongoing investigations focusing on its role in sustainable chemistry and nanotechnology. The development of eco-friendly synthetic methods and novel applications in nanomaterials suggest that this compound will remain a cornerstone in chemical research for years to come.

In conclusion, 2-Isocyanato-tetrahydro-pyran (CAS No. 1194-00-9) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique reactivity and structural properties make it indispensable in pharmaceutical development, polymer chemistry, and catalysis. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing chemical science.